Cas no 2228845-17-6 (2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine
• CAS No: 2228845-17-6
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6092632
• PubChem ID: 165688552
• Update Time: 2025-08-05

2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine
• 2228845-17-6
• EN300-1835614

• Inchi： 1S/C8H11FN2/c1-6-3-2-4-11-8(6)7(9)5-10/h2-4,7H,5,10H2,1H3
• InChI Key： YGMXMLYSXJDDBV-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine

2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine: A Comprehensive Overview of its Chemical Properties and Biological Applications

2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine, with the chemical identifier CAS No. 2228845-17-6, represents a promising molecule in the field of medicinal chemistry. This compound belongs to the class of substituted pyridine derivatives, which are widely studied for their potential pharmacological activities. The structural complexity of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine is characterized by the presence of a fluorine atom at the 2-position of the ethyl chain and a methyl group at the 3-position of the pyridine ring. This unique molecular architecture may contribute to its biological activity and chemical stability.

Recent studies on 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine have focused on its potential applications in drug development. The compound's ability to modulate specific biological pathways has been explored in several preclinical models. For instance, research published in 2023 highlights the role of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine in targeting metabolic enzymes, which could have implications for the treatment of metabolic disorders. These findings underscore the importance of understanding the molecular interactions of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine in the context of drug discovery.

The synthesis of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine is a critical aspect of its development as a pharmaceutical compound. Various synthetic routes have been explored to optimize yield and purity. One notable method involves the use of microwave-assisted reactions to enhance the efficiency of bond formation. This approach not only reduces reaction time but also minimizes the formation of byproducts, which is crucial for the production of high-quality pharmaceutical-grade materials. The choice of synthetic strategy can significantly impact the scalability and cost-effectiveness of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine in industrial settings.

Biological activity studies on 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine have revealed its potential as a modulator of ion channels. Research published in 2024 indicates that this compound exhibits selective activity against certain voltage-gated sodium channels, which are implicated in various neurological disorders. The ability of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine to interact with these channels suggests its potential as a therapeutic agent for conditions such as epilepsy or chronic pain. These findings highlight the importance of further investigations into its mechanism of action and pharmacokinetic properties.

Pharmacokinetic studies on 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine have focused on its absorption, distribution, metabolism, and excretion (ADME) profile. Preliminary data suggest that the compound exhibits favorable solubility properties, which is essential for its bioavailability. In vitro experiments have demonstrated that 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine is metabolized primarily through phase I and phase II reactions, with the metabolites showing reduced toxicity compared to the parent compound. These findings are critical for the development of safe and effective therapeutic agents.

Recent advances in computational chemistry have enabled the prediction of the binding affinity of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine to various protein targets. Molecular docking studies have identified several potential targets, including enzymes involved in the regulation of cellular metabolism. These computational models provide valuable insights into the molecular interactions of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine and can guide the design of more potent derivatives. The integration of computational methods with experimental studies is becoming increasingly important in the field of medicinal chemistry.

Challenges in the development of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine include the need for further optimization of its chemical structure to enhance its therapeutic potential. One area of focus is the modification of the fluorine atom to improve its stability and reduce potential side effects. Additionally, the development of formulations that ensure optimal delivery of the compound to the target site is a critical consideration. These challenges highlight the need for interdisciplinary approaches in the research and development of new pharmaceutical compounds.

Overall, the study of 2-fluoro-2-(3-methylpyridin-2-yl)ethan-1-amine is a multidisciplinary effort that spans chemistry, biology, and pharmacology. The compound's unique molecular structure and potential biological activities make it a promising candidate for further investigation. Continued research into its properties and applications is essential for the advancement of drug discovery and the development of new therapeutic strategies.